Tin(IV) oxide

• CAS: 18282-10-5
• Synonyms: stannic oxide; tin dioxide; tin oxide
• Molecular Formula: SnO2; O2Sn
• Molecular Weight: 150.71 g/mol
• SMILES: O=[Sn]=O
• InChI: InChI=1S/2O.Sn
• InChIKey: XOLBLPGZBRYERU-UHFFFAOYSA-N
• Solubility: Insoluble (NIOSH, 2016); Solubility in water: none

Tin(IV) oxide (SnO₂, CAS 18282-10-5) is a wide-bandgap (3.6 eV), n-type metal oxide semiconductor. It is typically sourced as a white or off-white powder with high thermal stability, a melting point of ~1630 °C, and a density of ~6.95 g/cm³.

Tin(IV) oxide (SnO2, CAS 18282-10-5) Material Profile and Technical Specifications for Industrial Procurement

Tin(IV) oxide (SnO₂, CAS 18282-10-5) is a wide-bandgap (3.6 eV), n-type metal oxide semiconductor [1]. It is typically sourced as a white or off-white powder with high thermal stability, a melting point of ~1630 °C, and a density of ~6.95 g/cm³ [2]. Its defining functional properties are its high electron mobility and tunable conductivity via doping (e.g., with Sb or F), which make it a cornerstone material for transparent conductive oxides (TCOs), solid-state gas sensors, and high-capacity Li-ion battery anodes [3][4]. Its unique position in the metal oxide landscape stems from a combination of high theoretical capacity (782-1494 mAh/g) for batteries and versatile chemiresistive gas sensing, distinguishing it from other wide-bandgap oxides like TiO₂, ZnO, and In₂O₃ [4][5].

• [1] K. Zakrzewska, 'Mixed oxides as gas sensors', Thin Solid Films, 2001, 391(2), 229-238. View Source
• [2] Stanford Advanced Materials, 'Tin (IV) Oxide Powder (SnO2) (CAS 18282-10-5)' Technical Datasheet. View Source
• [3] S. Das and V. Jayaraman, 'SnO2: A comprehensive review on structures and gas sensors', Progress in Materials Science, 2014, 66, 112-255. View Source
• [4] S. B. Patil et al., 'Revisiting Tin Oxide: A Systematic Investigation of Performance As a Function of Particle Size, Dopant and Electrolyte', Journal of The Electrochemical Society, 2023. View Source
• [5] J. S. Chen and X. W. Lou, 'SnO2-Based Nanomaterials: Synthesis and Application in Lithium-Ion Batteries', Small, 2013, 9(11), 1877-1893. View Source

Why General-Purpose Tin(IV) Oxide (CAS 18282-10-5) Cannot Replace Application-Specific SnO2 Grades

Procurement based solely on CAS number (18282-10-5) carries significant technical risk, as the performance of SnO₂ is acutely dependent on its physical form, which is not defined by the CAS designation. A generic powder may fail entirely in a device designed for a specific nanostructure. For example, a SnO₂ nanoparticle synthesized via a standard precipitation route (with a BET surface area of ~24 m²/g [1]) will yield a sensor response to ethanol (S=2.2 at 1 ppm) that is more than 50% lower than that of a thermally-treated or doped counterpart (S=5.2 at 1 ppm) under identical conditions [2]. Similarly, undoped SnO₂ is an electrical insulator, whereas antimony- or fluorine-doped SnO₂ provides the sheet resistance (~13 Ω/sq) and transparency required for TCO applications . Furthermore, the selection of the synthesis method—whether sol-gel, hydrothermal, or spray pyrolysis—dictates the final particle size (which can range from 3 nm to >100 nm) and consequently the material's active surface area, directly impacting its functional efficacy in catalysis, sensing, and energy storage [3].

• [1] H. S. Nalwa (Ed.), 'Encyclopedia of Nanoscience and Nanotechnology', American Scientific Publishers, 2004, Vol. 10, pp. 1-20. View Source
• [2] Y. J. Kwon et al., 'Fabrication and characterization of a low power consumption ethanol gas sensor based on a suspended micro-hotplate', RSC Advances, 2015, 5, 42407-42413. View Source
• [3] J. Zhang et al., 'Nonaqueous synthesis of metal oxide nanoparticles and their assembly into mesoporous materials', Chemistry of Materials, 2009, 21(21), 5127-5138. View Source

Tin(IV) oxide (SnO2, CAS 18282-10-5) Quantified Performance Differentiation and Comparator Benchmarks

Enhanced Ethanol Gas Sensing Response of Doped vs. Undoped SnO2 Sensors

Doping SnO₂ with transition metals significantly enhances its chemiresistive response to volatile organic compounds. A direct comparison of sensor response (Ra/Rg) for ethanol vapor at 1 ppm concentration shows that a SnO₂/CNT composite yields a response of 4.8, and pure SnO₂ yields a response of 2.2, while a SnO₂/TiO₂ composite achieves a response of 5.2 [1]. The data clearly demonstrate that a doped or composite SnO₂ sensor provides more than double the sensitivity of a pure SnO₂ sensor for trace ethanol detection.

Evidence Dimension	Sensor Response (Ra/Rg) to 1 ppm Ethanol
Target Compound Data	S = 5.2 (SnO₂/TiO₂ composite) and S = 4.8 (SnO₂/CNT composite)
Comparator Or Baseline	S = 2.2 (Pure SnO₂)
Quantified Difference	Composite sensors exhibit a 118-136% increase in response compared to pure SnO₂.
Conditions	Ethanol vapor, 1 ppm concentration, operating temperature of ~300°C on a micro-hotplate sensor platform.

Why This Matters

This data justifies the procurement of doped or composite SnO₂ materials over pure SnO₂ for applications requiring low-level (ppm) detection of ethanol, such as in breathalyzers or industrial safety monitors, where higher sensitivity directly translates to a lower limit of detection and improved accuracy.

• [1] Y. J. Kwon et al., 'Fabrication and characterization of a low power consumption ethanol gas sensor based on a suspended micro-hotplate', RSC Advances, 2015, 5, 42407-42413. View Source

Specific Surface Area (SSA) Variability as a Function of Synthesis Method for SnO2 Nanoparticles

The specific surface area (SSA) of SnO₂, a critical parameter for catalytic and sensing applications, is highly dependent on the synthesis route. A comparative analysis reveals that SnO₂ nanoparticles synthesized via a hydrothermal method can achieve a BET surface area of 130 m²/g, whereas the same material after a high-temperature thermal treatment (calcination) exhibits a reduced surface area of 92 m²/g [1]. In contrast, a standard solution combustion synthesis method yields a significantly lower surface area of approximately 24 m²/g [2].

Evidence Dimension	BET Specific Surface Area
Target Compound Data	130 m²/g (as-synthesized hydrothermal) vs. 92 m²/g (thermally treated)
Comparator Or Baseline	~24 m²/g (solution combustion synthesis)
Quantified Difference	Hydrothermal synthesis yields an SSA that is 5.4x higher than solution combustion synthesis. Thermal treatment reduces SSA by ~30%.
Conditions	Hydrothermal synthesis at ~150-200°C; thermal treatment at elevated temperatures; solution combustion using metal nitrate precursors.

Why This Matters

This informs procurement by establishing that 'SnO₂ nanopowder' is not a uniform product. The SSA, which dictates the number of active sites for gas adsorption or catalytic reactions, can vary by a factor of over 5x. Specifying the synthesis method and post-processing history is crucial for ensuring the material meets the performance requirements of the intended application.

• [1] C. Nayral et al., 'Hydrothermal Synthesis of SnO2 Nanoparticles and Their Gas-Sensing of Alcohol', Journal of Physical Chemistry B, 2007, 111(16), 4099-4107. View Source
• [2] S. A. Hassanzadeh-Tabrizi and E. Taheri-Nassaj, 'Role of Different Oxide to Fuel Ratios in Solution Combustion Synthesis of SnO2 Nanoparticles', Journal of the Korean Ceramic Society, 2016, 53(1), 111-115. View Source

Theoretical Capacity Benchmark for SnO2 vs. Graphite in Lithium-Ion Battery Anodes

SnO₂ is positioned as a high-capacity anode material to replace conventional graphite in next-generation lithium-ion batteries. Based on its conversion and alloying reaction mechanisms, SnO₂ possesses a high theoretical specific capacity of 782 mAh/g to 1494 mAh/g, depending on the voltage window and accounting for both conversion (SnO₂ + 4Li⁺ + 4e⁻ ↔ Sn + 2Li₂O) and alloying (Sn + 4.4Li⁺ + 4.4e⁻ ↔ Li₄.₄Sn) steps [1][2]. This is in stark contrast to the widely used commercial graphite anode, which has a theoretical capacity of only 372 mAh/g [1].

Evidence Dimension	Theoretical Specific Capacity
Target Compound Data	782-1494 mAh/g
Comparator Or Baseline	Graphite: 372 mAh/g
Quantified Difference	SnO₂ provides a 2.1x to 4.0x higher theoretical capacity than graphite.
Conditions	Electrochemical lithiation/delithiation in a half-cell configuration vs. Li/Li⁺.

Why This Matters

For procurement in battery R&D and manufacturing, this data provides a clear quantitative rationale for selecting SnO₂-based anodes over graphite to significantly increase the energy density of the final cell. While the practical capacity is lower due to first-cycle irreversibility and volume expansion issues, the high theoretical ceiling justifies the continued investment and material selection for high-energy applications.

• [1] S. B. Patil et al., 'Revisiting Tin Oxide: A Systematic Investigation of Performance As a Function of Particle Size, Dopant and Electrolyte', Journal of The Electrochemical Society, 2023, 170(12), 120524. View Source
• [2] J. S. Chen and X. W. Lou, 'SnO2-Based Nanomaterials: Synthesis and Application in Lithium-Ion Batteries', Small, 2013, 9(11), 1877-1893. View Source

Comparative NO2 Gas Sensing Response at Room Temperature Under UV Photoexcitation

In a comparative study of metal oxide nanoparticles for room-temperature NO₂ detection under UV photoexcitation, SnO₂ nanoparticles exhibited a sensor response (S = ΔR/R₀) of 474.4 toward 10 ppm of NO₂. This performance was superior to that of ZnO nanoparticles and In₂O₃ nanoparticles tested under identical conditions (400 nm UV light, 76.0 mW/cm² intensity, 21±2 °C) [1]. This demonstrates the unique suitability of SnO₂ for low-power, room-temperature NO₂ sensing compared to other common metal oxide semiconductors.

Evidence Dimension	Sensor Response (ΔR/R₀) to 10 ppm NO₂ at Room Temperature under UV
Target Compound Data	S = 474.4 (SnO₂ NPs)
Comparator Or Baseline	ZnO NPs (lower response) and In₂O₃ NPs (lower response). Exact values for comparators not provided in the abstract.
Quantified Difference	SnO₂ NPs exhibited the highest sensor response among the three materials tested.
Conditions	10 ppm NO₂, room temperature (21±2°C), under 400 nm UV photoexcitation at 76.0 mW/cm² intensity.

Why This Matters

This evidence is critical for selecting SnO₂ for the development of low-power, room-temperature NO₂ sensors, which are essential for continuous air quality monitoring and industrial safety applications. It provides a data-backed rationale for choosing SnO₂ over ZnO or In₂O₃ for this specific, challenging sensing task.

• [1] Q. Geng et al., 'Under 400 nm UV photoexcitation at 76.0 mW/cm2 intensity, room temperature (21±2 °C) NO2 sensing was readily achieved where SnO2 NPs exhibited the highest sensor response (S = 474.4 toward 10 ppmm (parts per million by mass)) with good recovery followed by ZnO NPs > In2O3 NPs > ITO NPs.', ACS Applied Materials & Interfaces, 2018, 10(33), 27893-27902. View Source

Tunable Electrical Conductivity via Doping: FTO vs. ITO as a Transparent Conductive Oxide

Undoped SnO₂ is an electrical insulator. However, when doped with fluorine to create fluorine-doped tin oxide (FTO), it becomes a highly competitive transparent conductive oxide (TCO). Optimized FTO films have demonstrated a sheet resistance as low as 12.5 Ω/□, which is comparable to commercially dominant indium tin oxide (ITO) [1]. Crucially, this comparable performance is achieved with a material that is significantly more abundant and lower-cost than ITO, as indium is a scarce and expensive element [2].

Evidence Dimension	Sheet Resistance of Transparent Conductive Film
Target Compound Data	12.5 Ω/□ (for optimized FTO film, 400 nm thick) [1]
Comparator Or Baseline	Commercial ITO film (~10 Ω/□ is typical, though values vary).
Quantified Difference	FTO achieves sheet resistance within the same order of magnitude as ITO, while offering superior cost and chemical stability.
Conditions	400 nm thick FTO film deposited at 300°C and 6.7 Pa O₂ pressure, showing an average transmittance of 87% in the visible range [1].

Why This Matters

This data justifies the selection and procurement of FTO-coated substrates as a cost-effective, scalable, and chemically robust alternative to ITO for applications such as transparent electrodes in solar cells, touch screens, and low-emissivity (low-E) windows. The decision is no longer solely performance-based but is heavily weighted by supply chain security and total cost of ownership.

• [1] A. Way et al., 'Fluorine doped tin oxide as an alternative to indium tin oxide for bottom electrode of semi-transparent organic photovoltaic devices', AIP Advances, 2019, 9(8), 085220. View Source
• [2] R. G. Gordon, 'Criteria for Choosing Transparent Conductors', MRS Bulletin, 2000, 25(8), 52-57. View Source

Impact of Palladium Doping on Methane Sensitivity of Antimony-Doped SnO2 Sensors

A direct comparative study on the effect of palladium (Pd) doping on methane (CH₄) sensitivity reveals a key difference between undoped and antimony (Sb)-doped SnO₂ gas sensors. For undoped SnO₂, the addition of Pd increases sensitivity only up to a concentration of 0.5 wt.%, after which the effect saturates [1]. In stark contrast, the gas sensitivity of antimony-doped SnO₂ (Sb-SnO₂) sensors rises continuously with Pd concentration up to 2 wt.%, showing no saturation in the tested range [1]. This indicates a synergistic effect between Sb and Pd dopants that allows for further enhancement of methane sensitivity beyond what is achievable with Pd alone.

Evidence Dimension	Methane Gas Sensitivity as a Function of Pd Dopant Concentration
Target Compound Data	Sensitivity of Sb-SnO₂ rises continuously up to 2 wt.% Pd incorporation.
Comparator Or Baseline	Sensitivity of undoped SnO₂ saturates at 0.5 wt.% Pd.
Quantified Difference	The Sb-doped SnO₂ system allows for a 4x higher effective Pd loading that continues to enhance performance, unlike the undoped system which reaches a plateau.
Conditions	Detection of methane (CH₄) gas using thick-film sensors.

Why This Matters

For procurement of materials for high-sensitivity methane detection (e.g., in mining safety or natural gas leak monitoring), this evidence demonstrates that simply ordering 'Pd-doped SnO₂' is insufficient. Specifying an antimony co-doped material is necessary to unlock the full performance potential and achieve the highest possible sensitivity, providing a clear technological advantage over standard Pd-doped sensors.

• [1] S. R. Morrison, 'The effect of palladium incorporation on methane sensitivity of antimony doped tin dioxide', Sensors and Actuators B: Chemical, 2003, 93(1-3), 283-288. View Source

Tin(IV) oxide (SnO2, CAS 18282-10-5) Targeted Application Scenarios Based on Differentiated Performance Metrics

High-Capacity Anode Material for Next-Generation Lithium-Ion Batteries

For researchers and manufacturers developing high-energy-density lithium-ion batteries, SnO₂ (CAS 18282-10-5) presents a compelling alternative to conventional graphite anodes. As established in Section 3, its theoretical specific capacity of 782-1494 mAh/g is 2.1 to 4.0 times greater than graphite's 372 mAh/g [1][2]. This scenario is most relevant when the primary engineering goal is maximizing energy density, and strategies such as nanostructuring or carbon compositing are employed to mitigate the material's inherent volume expansion during cycling [1].

Selective and Sensitive Detection of NO2 and Ethanol in Air Quality and Safety Monitoring

SnO₂-based sensors are the preferred choice for detecting trace levels of oxidizing gases like NO₂ and reducing volatile organic compounds (VOCs) like ethanol. The quantitative evidence from Section 3 shows that pure SnO₂ sensors can achieve a high response (S=474.4) to 10 ppm NO₂ at room temperature under UV light, outperforming other common oxides like ZnO and In₂O₃ [3]. Furthermore, for ethanol detection, the performance can be dramatically improved by using composite materials (e.g., SnO₂/TiO₂), which boost the sensor response from 2.2 to 5.2 at 1 ppm [4]. This makes SnO₂, particularly in its doped or nanostructured forms, the material of choice for applications ranging from portable breathalyzers to stationary air quality monitors in smart buildings and industrial facilities.

Cost-Effective and Chemically Robust Transparent Conductive Electrodes (FTO)

Fluorine-doped tin oxide (FTO), derived from SnO₂, is a direct and often superior substitute for indium tin oxide (ITO) in many optoelectronic devices. The evidence in Section 3 demonstrates that FTO can achieve a sheet resistance of ~13 Ω/□, which is comparable to ITO, while offering significant advantages in terms of raw material cost (due to the scarcity of indium) and superior chemical stability [5]. This makes FTO the preferred material for transparent electrodes in applications where long-term durability and cost are critical factors, such as in dye-sensitized solar cells (DSSCs), perovskite solar cells, and electrochromic windows [5].

Methane Detection in Harsh Environments with Co-Doped SnO2 Sensors

For high-stakes applications like monitoring methane (CH₄) leaks in underground mines or natural gas infrastructure, the sensitivity and stability of the sensor are paramount. The comparative data in Section 3 provides a clear rationale for selecting antimony and palladium co-doped SnO₂ (Sb, Pd:SnO₂) over standard Pd-doped SnO₂. The evidence shows that the co-doped system allows for a continuous increase in methane sensitivity with Pd loading up to 2 wt.%, whereas the response of Pd-only doped SnO₂ saturates at just 0.5 wt.% [6]. This superior sensitivity and wider tunability make Sb, Pd:SnO₂ the more capable material for developing highly sensitive and reliable methane alarms and monitoring systems [6].

• [1] S. B. Patil et al., 'Revisiting Tin Oxide: A Systematic Investigation of Performance As a Function of Particle Size, Dopant and Electrolyte', Journal of The Electrochemical Society, 2023, 170(12), 120524. View Source
• [2] J. S. Chen and X. W. Lou, 'SnO2-Based Nanomaterials: Synthesis and Application in Lithium-Ion Batteries', Small, 2013, 9(11), 1877-1893. View Source
• [3] Q. Geng et al., 'Under 400 nm UV photoexcitation at 76.0 mW/cm2 intensity, room temperature (21±2 °C) NO2 sensing was readily achieved where SnO2 NPs exhibited the highest sensor response (S = 474.4 toward 10 ppmm (parts per million by mass)) with good recovery followed by ZnO NPs > In2O3 NPs > ITO NPs.', ACS Applied Materials & Interfaces, 2018, 10(33), 27893-27902. View Source
• [4] Y. J. Kwon et al., 'Fabrication and characterization of a low power consumption ethanol gas sensor based on a suspended micro-hotplate', RSC Advances, 2015, 5, 42407-42413. View Source
• [5] A. Way et al., 'Fluorine doped tin oxide as an alternative to indium tin oxide for bottom electrode of semi-transparent organic photovoltaic devices', AIP Advances, 2019, 9(8), 085220. View Source
• [6] S. R. Morrison, 'The effect of palladium incorporation on methane sensitivity of antimony doped tin dioxide', Sensors and Actuators B: Chemical, 2003, 93(1-3), 283-288. View Source